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Compound of Interest

Compound Name: Dibutyl chlorendate

Cat. No.: B156090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available

physicochemical data for Dibutyl chlorendate. It is important to note that experimentally

determined values for several key properties, including melting point, water solubility, and the

octanol-water partition coefficient, are not readily available in the public domain. The

information presented herein is compiled from various safety data sheets and chemical

databases. Standardized experimental protocols are provided to guide researchers in

determining these properties.

Core Physicochemical Properties
Dibutyl chlorendate, with the IUPAC name dibutyl 1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-

ene-2,3-dicarboxylate, is a chlorinated bicyclic ester.[1] Its physicochemical properties are

crucial for understanding its environmental fate, transport, and potential biological interactions.

Data Presentation
A summary of the available quantitative data for Dibutyl chlorendate is presented in Table 1. It

is important to note that some of these values are predicted and have not been experimentally

verified.
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Property Value Source

Molecular Formula C₁₇H₂₀Cl₆O₄ [1]

Molecular Weight 501.06 g/mol [1]

Physical State Oily Liquid

Color Colorless [2]

Melting Point Data not available

Boiling Point 500.5 °C at 760 mmHg

Density 1.46 g/cm³

Vapor Pressure 3.78 x 10⁻¹⁰ mmHg at 25°C

Flash Point 163.7 °C

Water Solubility Data not available

Octanol-Water Partition

Coefficient (logP)
5.2 (Computed) [2]

Hydrolysis
Data not available; expected to

hydrolyze due to ester groups.

Thermal Decomposition

Data not available;

decomposition of related

hexachloronorbornene

derivatives has been studied.

[3]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties are outlined below,

based on internationally recognized OECD guidelines.

Melting Point Determination (OECD TG 102)
The melting point of a substance is the temperature at which the material changes from a solid

to a liquid state. For pure crystalline solids, this transition is sharp.
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Workflow for Melting Point Determination

Sample Preparation Measurement

Data Reporting

Dry the substance Finely powder the substance Pack into capillary tube (2-4 mm height) Place capillary in melting point apparatus Heat at a rapid rate to determine approximate melting range Cool and repeat with a slow heating rate (1°C/min) near the approximate melting point Record temperature at which melting begins and ends

Report the melting range

Note any decomposition or color change

Equilibration Analysis Calculation

Add excess substance to water in a flask Agitate at a constant temperature Allow to stand for phase separation Centrifuge or filter to remove undissolved solid Take a known volume of the aqueous phase Determine the concentration of the substance using a suitable analytical method (e.g., HPLC, GC) Calculate the mean concentration from at least three determinations
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Preparation Partitioning Analysis & Calculation

Pre-saturate octanol with water and water with octanol Prepare a solution of the substance in one of the phases Mix the solution with the other phase in a flask Shake at a constant temperature until equilibrium is reached Centrifuge to separate the phases Determine the concentration of the substance in both phases Calculate P = C_octanol / C_water logP = log10(P)

Dibutyl Phthalate

Monobutyl Phthalate
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Further Conjugation and Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of Dibutyl Chlorendate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156090#physicochemical-properties-of-dibutyl-
chlorendate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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